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Abstract
Disodium 5-sulphido-1H-tetrazole-1-acetate, a key heterocyclic organic compound, holds

significant importance in the field of medicinal chemistry, primarily as a crucial intermediate in

the synthesis of cephalosporin antibiotics, notably Ceforanide.[1][2] This technical guide

provides a comprehensive overview of its physical and chemical characteristics, supported by

available experimental data. The document details synthetic methodologies, spectroscopic

properties, and safety considerations. All quantitative data is presented in structured tables for

clarity, and key experimental workflows are visualized using DOT language diagrams to

facilitate understanding for researchers and drug development professionals.

Chemical Identity and Physical Properties
Disodium 5-sulphido-1H-tetrazole-1-acetate is the disodium salt of 5-mercapto-1H-tetrazole-

1-acetic acid. The deprotonation of both the carboxylic acid proton and the tetrazole ring's N-H

proton results in this salt form.[1] This salt is generally more soluble in aqueous media than its

parent acid, which is advantageous for its application in pharmaceutical synthesis.[1]
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Table 1: Physical and Chemical Properties

Property Value Source(s)

IUPAC Name
Disodium 2-(5-sulfido-1H-

tetrazol-1-yl)acetate
[1]

CAS Number 61336-49-0 [1]

Molecular Formula C₃H₂N₄Na₂O₂S [1]

Molecular Weight 204.12 g/mol [1]

Appearance

White to off-white crystalline

solid (inferred from parent acid

and monosodium salt)

[3]

Solubility Soluble in water [1][3]

Melting Point

Data not available for the

disodium salt. The parent acid

melts at 173 °C, and the

monosodium salt decomposes

at 265 °C.

[4][5]

Boiling Point

Data not available. The parent

acid has a predicted boiling

point of 284.7 °C at 760

mmHg.

[3]

Density

Data not available. The parent

acid has a predicted density of

1.99 g/cm³.

[3]

pKa

Data not available. The parent

acid has a predicted pKa of

3.31.

[3]
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The synthesis of Disodium 5-sulphido-1H-tetrazole-1-acetate involves a multi-step process,

beginning with the formation of the parent acid, 5-mercapto-1H-tetrazole-1-acetic acid, followed

by its conversion to the disodium salt.

Synthesis of 5-Mercapto-1H-tetrazole-1-acetic acid
A documented method for the synthesis of the parent acid involves the reaction of 5-Chloro-1H-

tetrazole-1-acetic acid ethyl ester with thiourea.[4]

Experimental Protocol:

A mixture of 100 g (0.52 mol) of 5-Chloro-1H-tetrazole-1-acetic acid ethyl ester, 44 g (0.57

mol) of thiourea, 210 g of water, and 25 g of 38 wt.% aqueous hydrochloric acid is prepared

in a 500 ml round-bottom flask equipped with an agitator, reflux condenser, thermometer,

and dropping funnel.[4]

The mixture is heated to reflux for 6 hours. During this period, the ethanol formed is distilled

off.[4]

For work-up, the residue is extracted with methyl isobutyl ketone.[4]

The ketone is evaporated to yield 5-Mercapto-1H-tetrazole-1-acetic acid as a white

crystalline solid.[4]
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Figure 1: Synthesis workflow for 5-Mercapto-1H-tetrazole-1-acetic acid.

Formation of Disodium 5-sulphido-1H-tetrazole-1-
acetate
The disodium salt is formed by treating the parent acid with two equivalents of a suitable

sodium base.[1]
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Experimental Protocol:

Dissolve the synthesized 5-Mercapto-1H-tetrazole-1-acetic acid in a suitable solvent, such

as water or an alcohol.[1]

Add two equivalents of a sodium base, for example, sodium hydroxide or sodium carbonate,

to the solution.[1]

The reaction mixture is stirred until the deprotonation is complete.

The disodium salt can then be isolated, typically by precipitation or evaporation of the

solvent.
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Figure 2: Formation of Disodium 5-sulphido-1H-tetrazole-1-acetate.
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While specific spectroscopic data for Disodium 5-sulphido-1H-tetrazole-1-acetate is not

readily available in the literature, the expected spectral characteristics can be inferred from

data on similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The most characteristic signal is expected to be from the methylene (-CH₂-) protons

of the acetate group attached to the N1 position of the tetrazole ring.[1] For a related

compound, 5-(Benzylthio)-1H-tetrazole, the -S-CH₂- protons appear as a singlet at 4.58 ppm

in CDCl₃.[6] The N-H proton of the tetrazole ring in the parent acid would likely be a broad

singlet, which would be absent in the disodium salt.

¹³C NMR: The carbon framework of the molecule would give rise to distinct signals for the

carboxylate carbon, the methylene carbon, and the carbon atom of the tetrazole ring.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum is expected to show characteristic absorption bands for the following

functional groups:

Carboxylate group: Asymmetric and symmetric COO⁻ stretching vibrations.

Tetrazole ring: N=N and C=N stretching, and ring breathing modes.[6]

Carbon-sulfur bond: C-S stretching vibrations.[6]

Applications in Drug Development
The primary application of Disodium 5-sulphido-1H-tetrazole-1-acetate is as a key

intermediate in the synthesis of the second-generation cephalosporin antibiotic, Ceforanide.[1]

[2] The tetrazole moiety in this compound often serves as a bioisostere for a carboxylic acid

group, a common strategy in medicinal chemistry to improve the pharmacokinetic profile of a

drug candidate.[1]
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Figure 3: Role as an intermediate in Ceforanide synthesis.

Safety and Handling
Specific safety data for Disodium 5-sulphido-1H-tetrazole-1-acetate is limited. However,

based on the data for the monosodium salt of 5-mercapto-1H-tetrazole-1-acetic acid, the

compound may be harmful if swallowed, in contact with skin, or if inhaled. It is advisable to

handle this compound with standard laboratory safety precautions, including the use of

personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated area.

Conclusion
Disodium 5-sulphido-1H-tetrazole-1-acetate is a vital building block in the synthesis of

important pharmaceuticals. While comprehensive data on its physical properties are not

extensively published, its chemical behavior and synthesis are understood within the broader

context of tetrazole chemistry. This guide consolidates the available information to provide a

foundational understanding for researchers and professionals in drug development, highlighting

the compound's synthesis, key characteristics, and significant applications. Further research to

fully characterize its physical and toxicological properties would be beneficial for its broader

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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